Cas no 949922-27-4 (1-(1,2,3,4-tetrahydroisoquinolin-6-yl)ethan-1-one)

• Product Name: 1-(1,2,3,4-tetrahydroisoquinolin-6-yl)ethan-1-one
• CAS No: 949922-27-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD20528277
• CID: 1038492
• PubChem ID: 57420565
• Update Time: 2025-04-20

1-(1,2,3,4-tetrahydroisoquinolin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-Tetrahydroisoquinolin-6-yl)ethanone
• 1-(1,2,3,4-tetrahydroisoquinolin-6-yl)ethan-1-one
• EN300-2145428
• DTXSID10726300
• CS-0272096
• SCHEMBL1013707
• AKOS016001815
• BS-49711
• FT-0724431
• WHFXFTCWKXJMBK-UHFFFAOYSA-N
• 949922-27-4
• F75406
• 1-(1,2,3,4-tetrahydro-isoquinolin-6-yl)-ethanone
• DA-00298

• MDL： MFCD20528277
• Inchi： 1S/C11H13NO/c1-8(13)9-2-3-11-7-12-5-4-10(11)6-9/h2-3,6,12H,4-5,7H2,1H3
• InChI Key： WHFXFTCWKXJMBK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2CNCCC=2C=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų